2-(2-chloro-6-fluorobenzoyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: (2-chloro-6-fluorophenyl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C16H13ClFNO/c17-13-6-3-7-14(18)15(13)16(20)19-9-8-11-4-1-2-5-12(11)10-19/h1-7H,8-10H2
• InChI Key: WINPMACJKWGLEA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C16H13ClFNO
• Molecular Weight: 289.73 g/mol

Description

Synthesis Analysis

Synthesis of isoquinoline derivatives often involves cycloaddition reactions, as demonstrated in studies where isoquinolinium salts react with various reagents to form complex structures, including tetrahydroisoquinoline derivatives through efficient and diastereoselective procedures (Fang & Yan, 2013). Another synthesis route involves the intramolecular Heck reaction, facilitating the formation of tetrahydrobenzo[b][1,6]naphthyridines from related precursors in a sequential one-pot process, highlighting the versatility in synthesizing related isoquinoline scaffolds (Reddy et al., 2018).

Molecular Structure Analysis

The molecular structure of isoquinoline derivatives, including those similar to the compound , is often elucidated using crystallographic analysis. For instance, studies have detailed the crystalline structures of isomeric compounds involving isoquinoline, highlighting the significance of hydrogen bonding and molecular orientation in determining the overall structure (Gotoh & Ishida, 2015).

Chemical Reactions and Properties

Isoquinoline derivatives are involved in a myriad of chemical reactions, demonstrating a range of properties. Copper-catalyzed reactions, for instance, facilitate the formation of C(sp3)-S and C(sp2)-S bonds, leading to the synthesis of isoquinoline-fused 1,3-benzothiazine scaffolds (Dang et al., 2017). Additionally, gold(I)-catalyzed cycloadditions enable the synthesis of 3,4-dihydrobenzo[f]isoquinolin-1(2H)-ones, further illustrating the chemical versatility of these compounds (Zhong et al., 2020).

Safety and Hazards

2-Chloro-6-fluorobenzoyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.